![molecular formula C11H15NO2 B3081250 Ethyl 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-1-carboxylate CAS No. 109839-15-8](/img/structure/B3081250.png)
Ethyl 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-1-carboxylate
Overview
Description
Ethyl 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-1-carboxylate, also known as EMTC, is a chemical compound that has been studied extensively for its potential use in various scientific applications.
Scientific Research Applications
Synthesis and Chemical Properties
Annulation and Synthesis of Tetrahydropyridines : A study by Zhu, Lan, and Kwon (2003) demonstrates the synthesis of highly functionalized tetrahydropyridines through a phosphine-catalyzed [4 + 2] annulation, using ethyl 2-methyl-2,3-butadienoate. This methodology could potentially apply to the synthesis of complex pyrrole derivatives, including Ethyl 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-1-carboxylate, highlighting the compound's relevance in synthetic chemistry (Zhu, Lan, & Kwon, 2003).
General Synthesis of Pyrrole-2-Carboxylic Acid Derivatives : Law et al. (1984) developed a general synthesis approach for 1H-pyrrole-2-carboxylic acid derivatives, utilizing reactions between 2H-azirines and enamines. This study underscores the versatility of pyrrole derivatives in synthesizing structurally diverse compounds, which may include the synthesis strategies for compounds similar to Ethyl 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-1-carboxylate (Law et al., 1984).
Applications in Material Science
- Supramolecular Structures : Yin and Li (2006) explored the self-assembly of pyrrole-2-carboxylates to form hexagonal and grid supramolecular structures. This research indicates the potential of pyrrole derivatives in crystal engineering and the design of novel materials, which could extend to the applications of Ethyl 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-1-carboxylate in forming robust supramolecular synthons (Yin & Li, 2006).
Biological Applications
- Insecticidal Properties : Boukouvala et al. (2016) investigated the insecticidal effects of new pyrrole derivatives against major stored product insect species. The study's findings on the elevated insecticidal effect of specific pyrrole derivatives against insects suggest potential agricultural applications for similar compounds, including Ethyl 3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-1-carboxylate, in pest control strategies (Boukouvala et al., 2016).
properties
IUPAC Name |
ethyl 1-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-3-14-11(13)10-9-6-4-5-8(9)7(2)12-10/h12H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LREAKIOHGFXQBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CCCC2=C(N1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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